Cas no 914349-47-6 (2-(2-Methylimidazol-1-yl)phenylmethanol)

2-(2-Methylimidazol-1-yl)phenylmethanol is a heterocyclic organic compound featuring both an imidazole and a benzyl alcohol moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the methyl-substituted imidazole ring enhances stability while maintaining reactivity, making it suitable for further functionalization. The hydroxyl group on the phenyl ring allows for derivatization, enabling its use in cross-coupling reactions or as a ligand precursor. Its balanced reactivity profile and structural rigidity make it valuable for constructing complex molecular frameworks. The compound is typically handled under inert conditions to preserve its integrity.

2-(2-Methylimidazol-1-yl)phenylmethanol structure

914349-47-6 structure

Product Name:2-(2-Methylimidazol-1-yl)phenylmethanol

CAS No:914349-47-6

MF:C₁₁H₁₂N₂O

MW:188.225782394409

MDL:MFCD05864818

CID:796650

PubChem ID:40428573

Update Time:2025-06-08

2-(2-Methylimidazol-1-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

- [2-(2-Methylimidazol-1-yl)phenyl]methanol
- (2-(2-Methyl-1H-imidazol-1-yl)phenyl)methanol
- Benzenemethanol,2-(2-methyl-1H-imidazol-1-yl)-
- [2-(2-methyl-1H-imidazol-1-yl)phenyl]methanol
- SBB090807
- [2-(2-methylimidazolyl)phenyl]methan-1-ol
- ST24026112
- W9448
- [2-(2-methylimidazol-1-yl)phenyl]methanol, AldrichCPR
- MFCD05864818
- CS-0152775
- AKOS009246234
- SY109745
- AMY4580
- FS-3023
- [2-(2-Methyl-1-imidazolyl)phenyl]methanol
- 914349-47-6
- FT-0690539
- DS-0140
- DTXSID20654347
- DB-001813
- 2-(2-Methylimidazol-1-yl)phenylmethanol
- MDL： MFCD05864818
- Inchi： 1S/C11H12N2O/c1-9-12-6-7-13(9)11-5-3-2-4-10(11)8-14/h2-7,14H,8H2,1H3
- InChI Key： ISTAEQZMUZJXTF-UHFFFAOYSA-N
- SMILES： OCC1C=CC=CC=1N1C=CN=C1C

Computed Properties

Exact Mass: 188.094963011g/mol
Monoisotopic Mass: 188.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38
XLogP3: 1.2

Experimental Properties

Density: 1.14
Boiling Point: 402.4±47.0°C at 760 mmHg
Flash Point: 197.2°C
Refractive Index: 1.593
PSA: 38.05000
LogP: 1.67300

2-(2-Methylimidazol-1-yl)phenylmethanol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

2-(2-Methylimidazol-1-yl)phenylmethanol Pricemore >>

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